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Compound of Interest

Compound Name: 6-Fluoro-1-indanone

Cat. No.: B073319

For Researchers, Scientists, and Drug Development Professionals

Introduction

While direct synthetic routes from 6-fluoro-1-indanone to commercially available
agrochemicals are not extensively documented in publicly available literature, the indanone
core structure is a recurring motif in the development of novel bioactive molecules, including
those with pesticidal properties. The incorporation of a fluorine atom, as in 6-fluoro-1-
indanone, is a well-established strategy in medicinal and agrochemical chemistry to enhance
metabolic stability and biological activity. This document provides a representative example of
the synthesis of novel insecticidal compounds incorporating an indane moiety, highlighting the
utility of this structural class in agrochemical research. The protocols and data presented are
based on the synthesis of a series of anthranilic diamide insecticides containing an indane
analog, as described in recent scientific literature.[1][2]

Featured Application: Synthesis of Indane-
Containing Anthranilic Diamide Insecticides

Recent research has demonstrated the successful incorporation of the indane scaffold into
novel anthranilic diamide insecticides.[1][2] These compounds have shown promising
insecticidal activity, in some cases exceeding that of established commercial insecticides like
chlorantraniliprole. The indane moiety is believed to contribute to the overall efficacy of these
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compounds. The general synthetic approach involves the amidation of a pyrazole carboxylic
acid derivative with an amino-indane analog.

Experimental Protocols

The following protocols are representative examples for the synthesis of key intermediates and
the final indane-containing insecticidal compounds.

Protocol 1: General Synthesis of Indane-Containing
Anthranilic Diamide Insecticides (e.g., Compound 8h)

This protocol outlines the final step in the synthesis of the target insecticidal compounds,
involving the coupling of an activated pyrazole carboxylic acid with an amino-indane derivative.

Materials:

3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carbonyl chloride (Compound 7)

2-Aminoindane

Acetonitrile (anhydrous)

Glassware: Round-bottom flask, condenser, magnetic stirrer, heating mantle

Filtration apparatus
Procedure:

e To a solution of 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carbonyl chloride
(Compound 7) (0.7 mmol) in anhydrous acetonitrile (10 mL) in a round-bottom flask, add 2-
aminoindane (0.84 mmol).

e Equip the flask with a condenser and reflux the reaction mixture for 4 hours with constant
stirring.

o After 4 hours, cool the reaction mixture to room temperature.

o A solid precipitate should form. Collect the solid by vacuum filtration.
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¢ \Wash the filter cake with a small amount of cold acetonitrile.

» Allow the collected solid to air dry to obtain the final product (e.g., compound 8h).[2]

Data Presentation

The following tables summarize the quantitative data for a selection of the synthesized indane-

containing anthranilic diamide insecticides.

Table 1: Physicochemical and Yield Data for Selected Indane-Containing Insecticides[2]

Compound ID Molecular Formula  Yield (%) Melting Point (°C)
8h C26H20BrCIl2Ns02 62.0 226.8-227.1
8i C26H19BrCIlsNsO2 68.4 201.3-201.6

Table 2: High-Resolution Mass Spectrometry (HRMS) Data[2]

Compound ID Calculated [M+Na]* Found [M+Na]*
8h 606.0095 606.0070
8i 639.9674 639.9680

Table 3: Insecticidal Activity against Mythimna separata[2]

Compound ID Concentration (mg/L) Insecticidal Activity (%)
8c 4 90

8i 0.8 60

8¢ 4 100

8¢ 0.8 80

Chlorantraniliprole 4 <90

Chlorantraniliprole 0.8 <80
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Visualizations

The following diagrams illustrate the synthetic pathway and logical workflow.
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Caption: Synthetic pathway for indane-containing insecticides.
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Caption: Experimental workflow for insecticide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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